5-(1-adamantyl)-N-ethyl-2-furamide

• Molecular Formula: C17H23NO2
• Molecular Weight: 273.37 g/mol
• IUPAC Name: 5-(1-adamantyl)-N-ethylfuran-2-carboxamide
• InChI: InChI=1S/C17H23NO2/c1-2-18-16(19)14-3-4-15(20-14)17-8-11-5-12(9-17)7-13(6-11)10-17/h3-4,11-13H,2,5-10H2,1H3,(H,18,19)
• InChI Key: WDZKNJVRGYFBSK-UHFFFAOYSA-N
• SMILES: CCNC(=O)C1=CC=C(O1)C23CC4CC(C2)CC(C4)C3
• solubility: 0.6 [ug/mL]

Description

5-(1-adamantyl)-N-ethyl-2-furamide, also known as AAF, is a synthetic compound that has gained interest in the scientific community due to its potential applications in research. AAF belongs to the class of adamantane derivatives and has a unique structure that makes it a promising candidate for various studies.

Mechanism of Action

The exact mechanism of action of 5-(1-adamantyl)-N-ethyl-2-furamide is not fully understood, but it is believed to work by modulating the activity of certain neurotransmitters in the brain. 5-(1-adamantyl)-N-ethyl-2-furamide has been shown to increase the levels of dopamine and serotonin, which are important neurotransmitters involved in mood regulation and cognitive function.
Biochemical and Physiological Effects:
5-(1-adamantyl)-N-ethyl-2-furamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of antioxidant enzymes in the brain, which can help protect against oxidative stress. 5-(1-adamantyl)-N-ethyl-2-furamide has also been shown to reduce inflammation in the brain, which is a common feature of many neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

5-(1-adamantyl)-N-ethyl-2-furamide has several advantages for use in laboratory experiments. It is stable and can be easily synthesized in large quantities. It is also relatively inexpensive compared to other compounds used in research. However, 5-(1-adamantyl)-N-ethyl-2-furamide has some limitations, including its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 5-(1-adamantyl)-N-ethyl-2-furamide. One area of interest is in the development of new drugs based on the structure of 5-(1-adamantyl)-N-ethyl-2-furamide. Another area of research is in the study of the potential applications of 5-(1-adamantyl)-N-ethyl-2-furamide in the treatment of other neurodegenerative disorders. Additionally, more research is needed to fully understand the mechanism of action of 5-(1-adamantyl)-N-ethyl-2-furamide and its effects on the brain.

Synthesis Methods

The synthesis of 5-(1-adamantyl)-N-ethyl-2-furamide is a complex process that involves multiple steps. The most commonly used method involves the reaction of 1-adamantylamine with ethyl chloroformate in the presence of a catalyst. The resulting intermediate is then reacted with furfurylamine to obtain 5-(1-adamantyl)-N-ethyl-2-furamide in high yield.

Scientific Research Applications

5-(1-adamantyl)-N-ethyl-2-furamide has been extensively studied for its potential applications in various fields of science. One of the most promising areas of research is in the field of neuroscience. 5-(1-adamantyl)-N-ethyl-2-furamide has been shown to have neuroprotective properties and can help in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease.